[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]methyl furan-2-carboxylate

Specification

• CAS No.: 1105244-42-5
• Molecular Formula: C17H11NO5
• Molecular Weight: 309.277
• IUPAC Name: [5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]methyl furan-2-carboxylate
• Standard InChI: InChI=1S/C17H11NO5/c19-17(14-6-3-7-20-14)21-10-12-9-16(23-18-12)15-8-11-4-1-2-5-13(11)22-15/h1-9H,10H2
• Standard InChI Key: IMZWFAPXSZMWCN-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=C(O2)C3=CC(=NO3)COC(=O)C4=CC=CO4

Introduction

The compound [5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]methyl furan-2-carboxylate is a complex organic molecule that incorporates several heterocyclic rings, including benzofuran and oxazole, along with a furan-2-carboxylate moiety. This structure suggests potential applications in medicinal chemistry and materials science due to its diverse functional groups, which can facilitate various chemical interactions and biological activities.

Synthesis

The synthesis of [5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]methyl furan-2-carboxylate likely involves multi-step organic reactions. Common strategies might include:

• Step 1: Formation of the benzofuran ring through appropriate cyclization reactions.

• Step 2: Synthesis of the oxazole ring and its attachment to the benzofuran moiety.

• Step 3: Introduction of the furan-2-carboxylate group to the oxazole ring.

Reaction conditions must be carefully controlled to optimize yield and purity, often employing catalysts and purification techniques such as recrystallization or chromatography.

Potential Biological Activities

While specific biological activity data for [5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]methyl furan-2-carboxylate are not available, compounds with similar structures have shown potential in various therapeutic areas:

• Anti-inflammatory and Anticancer Activities: Benzofuran derivatives have been explored for their anticancer properties, with some showing promising results in preclinical studies.

• Antimicrobial Activities: Certain benzofuran derivatives exhibit antimicrobial properties against bacteria and fungi.

Analytical Techniques

Characterization of this compound would typically involve advanced analytical techniques such as:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To determine the molecular structure and confirm the presence of specific functional groups.

• Mass Spectrometry (MS): To identify the molecular weight and fragmentation patterns.

• Infrared (IR) Spectroscopy: To analyze functional group vibrations.

Potential Applications

Given its complex structure, [5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]methyl furan-2-carboxylate may have potential applications in:

• Medicinal Chemistry: As a scaffold for designing new drugs with anti-inflammatory or anticancer properties.

• Materials Science: In the development of novel materials with specific optical or electrical properties.

Data Table: Potential Biological Activities of Related Compounds

Compound Type	Biological Activity
Benzofuran Derivatives	Anticancer, Anti-inflammatory
Benzofuran Derivatives	Antimicrobial